2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C24H32N4O4S/c1-3-27(4-2)11-6-12-28-19-8-5-7-18(19)23(26-24(28)30)33-16-22(29)25-17-9-10-20-21(15-17)32-14-13-31-20/h9-10,15H,3-8,11-14,16H2,1-2H3,(H,25,29)
• InChI Key: UURYUCIWFGMIDL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C24H32N4O4S
• Molecular Weight: 472.6 g/mol

Description

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. For example, the formation of the cyclopenta[d]pyrimidin-4-yl group might involve a cyclization reaction, while the incorporation of the diethylamino group could be achieved through a substitution reaction.

Chemical Reactions Analysis

The types of chemical reactions that this compound can undergo would depend on its functional groups. For example, the diethylamino group might be involved in acid-base reactions, while the thio group could participate in redox reactions.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Compounds synthesized from related chemical structures have shown significant antimicrobial and anti-inflammatory activities. For instance, novel heterocyclic compounds derived from similar chemical precursors were identified as potent cyclooxygenase inhibitors with considerable analgesic and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings suggest that the compound could potentially be explored for similar biological activities.

Antitumor Applications

Research into structurally related compounds has revealed promising antitumor properties. For example, derivatives synthesized from compounds with similar core structures have demonstrated significant inhibitory effects on various human cancer cell lines, indicating potential for antitumor applications (Shams, Mohareb, Helal, & Mahmoud, 2010). This suggests that the compound of interest may hold promise for development into anticancer agents.

Central Nervous System Depressant Activity

Another study focused on the synthesis of derivatives targeting central nervous system depressant activity, indicating the potential for compounds with related structures to be utilized in the development of sedative drugs (Manjunath, Mohan, Gurachar Naragund, & Shishoo, 1997). This area of research may offer additional pathways for exploring the applications of the compound under discussion.